Cas no 65693-92-7 (4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile])

4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile] structure
65693-92-7 structure
Product Name:4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile]
CAS No:65693-92-7
MF:C20H18Br2N2O2
MW:478.1771235466
CID:962350
PubChem ID:6455178
Update Time:2025-04-19

4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile] Chemical and Physical Properties

Names and Identifiers

    • 4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile]
    • 4,4'-(Hexane-1,6-diylbis(oxy))bis(3-bromobenzonitrile)
    • 3-bromo-4-[6-(2-bromo-4-cyanophenoxy)hexoxy]benzonitrile
    • EINECS 265-878-1
    • 65693-92-7
    • VDHFAPUSOGNRCA-UHFFFAOYSA-N
    • DTXSID60215911
    • NS00035900
    • Inchi: 1S/C20H18Br2N2O2/c21-17-11-15(13-23)5-7-19(17)25-9-3-1-2-4-10-26-20-8-6-16(14-24)12-18(20)22/h5-8,11-12H,1-4,9-10H2
    • InChI Key: VDHFAPUSOGNRCA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C=CC=1OCCCCCCOC1C=CC(C#N)=CC=1Br

Computed Properties

  • Exact Mass: 475.97354
  • Monoisotopic Mass: 475.97350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04
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